N-(3-chlorophenyl)-2-phenoxybenzamide

• IUPAC Name: N-(3-chlorophenyl)-2-phenoxybenzamide
• InChI: InChI=1S/C19H14ClNO2/c20-14-7-6-8-15(13-14)21-19(22)17-11-4-5-12-18(17)23-16-9-2-1-3-10-16/h1-13H,(H,21,22)
• InChI Key: NKULNBDXODSAPC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C(=O)NC3=CC(=CC=C3)Cl
• Molecular Formula: C19H14ClNO2
• Molecular Weight: 323.8 g/mol

Description

N-(3-chlorophenyl)-2-phenoxybenzamide, also known as Fenoxaprop-p-ethyl, is a herbicide commonly used in agriculture to control grass weeds in crops such as wheat, barley, and rice. It belongs to the chemical family of aryloxyphenoxypropionates and acts as an inhibitor of acetyl-CoA carboxylase, an enzyme involved in fatty acid synthesis.

Mechanism of Action

N-(3-chlorophenyl)-2-phenoxybenzamide acts as an inhibitor of acetyl-CoA carboxylase, an enzyme involved in the biosynthesis of fatty acids. By inhibiting this enzyme, N-(3-chlorophenyl)-2-phenoxybenzamide-ethyl disrupts the production of lipids and ultimately leads to the death of the targeted grass weeds.
Biochemical and Physiological Effects:
N-(3-chlorophenyl)-2-phenoxybenzamide-ethyl has been shown to have a selective effect on grass weeds, while having little to no effect on broadleaf weeds. It is rapidly absorbed by the plant and translocated to the growing points, where it inhibits the growth of the weed. It has also been shown to have a minimal impact on non-target organisms such as insects and birds.

Advantages and Limitations for Lab Experiments

The advantages of using N-(3-chlorophenyl)-2-phenoxybenzamide in lab experiments include its specificity for grass weeds, its rapid absorption and translocation within the plant, and its minimal impact on non-target organisms. However, it is important to note that the use of herbicides such as N-(3-chlorophenyl)-2-phenoxybenzamide-ethyl in lab experiments may not accurately reflect the effects of the herbicide in natural ecosystems.

Future Directions

Future research on N-(3-chlorophenyl)-2-phenoxybenzamide could focus on the development of new herbicides based on its chemical structure. In addition, it could be used as a tool to study the role of fatty acid synthesis in plant metabolism and the potential for targeting this pathway in the development of new herbicides. Further investigation could also be done on the impact of N-(3-chlorophenyl)-2-phenoxybenzamide-ethyl on soil microorganisms and the potential for developing more environmentally friendly herbicides.

Synthesis Methods

The synthesis of N-(3-chlorophenyl)-2-phenoxybenzamide involves the reaction of 3-chlorobenzoic acid with 2-phenoxyaniline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with ethyl chloroformate to form the final product, N-(3-chlorophenyl)-2-phenoxybenzamide-ethyl.

Scientific Research Applications

N-(3-chlorophenyl)-2-phenoxybenzamide has been extensively studied for its herbicidal properties and its effects on plant growth and development. It has also been used as a tool in research to study the role of fatty acid synthesis in plant metabolism. In addition, it has been investigated for its potential as a lead compound for the development of new herbicides.